(2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid
Overview
Description
(2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Optical Resolution and Synthesis
Optical Resolution in Synthesis : The compound has been utilized in the preparation of optically active threo-2-amino-3-hydroxy-3-phenylpropanoic acid via optical resolution. This process involves the use of resolving agents and preferential crystallization to achieve optical purities of up to 97% (Shiraiwa, Saijoh, Suzuki, Yoshida, Nishimura, & Nagasawa, 2003).
Synthesis of Stereoisomers : The compound's stereoisomers have been synthesized through various chemical processes, such as asymmetric Grignard additions and aminohydroxylation, demonstrating its versatility in creating different molecular configurations (Drewes, Emslie, Field, Khan, & Ramesar, 1992).
Biosynthesis and Metabolic Studies
- Role in Biosynthesis : It is an intermediate in the biosynthesis of benzoic acid and salicylic acid, as observed in cucumber and Nicotiana attenuata. This highlights its importance in plant metabolism (Jarvis, Schaaf, & Oldham, 2000).
Enzymatic and Chemo-Enzymatic Applications
- Enzymatic Preparation : A chemo-enzymatic route has been explored for preparing chiral (S)-3-hydroxy-3-phenylpropanoic acid, utilizing Porcine pancreas lipase as a biocatalyst. This demonstrates its potential in enzyme-catalyzed syntheses (Zhao, Ma, Fu, & Zhang, 2014).
Crystallography and Structural Analysis
- X-ray Crystallography : The X-ray structure determination of its derivatives aids in understanding its stereochemistry, which is crucial for designing drugs and understanding biological interactions (Nakamura, Suda, Takita, Aoyagi, & Umezawa, 1976).
Complexation and Coordination Chemistry
- Complexation Studies : The compound's interaction with palladium(II) has been studied, which is significant for understanding its behavior in coordination complexes and potential applications in catalysis (Warnke & Trojanowska, 1993).
Properties
IUPAC Name |
(2S,3S)-3-hydroxy-2-methyl-3-phenylpropanoic acid | |
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InChI |
InChI=1S/C10H12O3/c1-7(10(12)13)9(11)8-5-3-2-4-6-8/h2-7,9,11H,1H3,(H,12,13)/t7-,9-/m0/s1 | |
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InChI Key |
JWISPMMVFLKFMW-CBAPKCEASA-N | |
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Canonical SMILES |
CC(C(C1=CC=CC=C1)O)C(=O)O | |
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Isomeric SMILES |
C[C@@H]([C@@H](C1=CC=CC=C1)O)C(=O)O | |
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Molecular Formula |
C10H12O3 | |
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Molecular Weight |
180.20 g/mol | |
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Retrosynthesis Analysis
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